Ethyl 5-methyl-3-(2,2,2-trifluoroacetylamino)-2,4-thiazolecarboxylate
Overview
Description
Ethyl 5-methyl-3-(2,2,2-trifluoroacetylamino)-2,4-thiazolecarboxylate is a chemical compound with a molecular formula C11H11F3N2O2S. It is a white to off-white powder that is used in scientific research for various purposes.
Scientific Research Applications
Antimicrobial Agents
Thiazole derivatives are known for their antimicrobial properties. The trifluoroacetamido group in the compound can potentially enhance the antimicrobial activity by increasing the lipophilicity, allowing better penetration through the lipid layers of bacterial cell walls . This makes it a valuable candidate for developing new antimicrobial agents that could be more effective against resistant strains of bacteria.
Anti-inflammatory Drugs
The thiazole ring is a common feature in many anti-inflammatory drugs. The presence of the ethyl ester group in this compound may confer anti-inflammatory properties, making it a potential precursor for the synthesis of drugs that can treat inflammation-related conditions such as arthritis .
Antitumor or Cytotoxic Agents
Thiazoles have been studied for their antitumor and cytotoxic activities. The specific structure of Ethyl 4-methyl-2-(2,2,2-trifluoroacetamido)thiazole-5-carboxylate could be explored for the development of novel antineoplastic drugs, which could offer new treatment options for various cancers .
Neuroprotective Therapies
The compound’s ability to cross the blood-brain barrier due to its lipophilic nature makes it a potential candidate for neuroprotective therapies. It could be used in the development of drugs aimed at treating neurodegenerative diseases like Alzheimer’s and Parkinson’s by protecting neuronal cells from damage .
Antiviral Medications
Thiazole derivatives have shown promise as antiviral agents. The trifluoroacetamido moiety could be key in designing compounds that inhibit viral replication, which is crucial in the fight against viral infections, including emerging viruses .
Enzyme Inhibition
This compound could serve as a lead structure for the design of enzyme inhibitors. For example, it could be modified to inhibit xanthine oxidase, an enzyme involved in the metabolic pathway that leads to gout. Inhibiting this enzyme can help manage hyperuricemia and prevent gout attacks .
Mechanism of Action
Target of Action
Ethyl 4-methyl-2-(2,2,2-trifluoroacetamido)thiazole-5-carboxylate is a thiazole derivative . Thiazoles are known to have diverse biological activities and can act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, leading to a range of biological effects .
Biochemical Pathways
Thiazole derivatives, in general, can affect a variety of biochemical pathways due to their diverse biological activities .
Result of Action
Thiazole derivatives are known to have a range of effects at the molecular and cellular level due to their diverse biological activities .
properties
IUPAC Name |
ethyl 4-methyl-2-[(2,2,2-trifluoroacetyl)amino]-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3N2O3S/c1-3-17-6(15)5-4(2)13-8(18-5)14-7(16)9(10,11)12/h3H2,1-2H3,(H,13,14,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWGRJBWAENVFEG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)C(F)(F)F)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-methyl-2-(2,2,2-trifluoroacetamido)thiazole-5-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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